Allyltriethylsilane
Overview
Description
Allyltrimethylsilane is an organosilicon compound with the formula (CH3)3SiCH2CH=CH2. The molecule consists of the trimethylsilyl group attached to the allyl group. This colorless liquid is used in organic synthesis .
Synthesis Analysis
Organosilanes have varied uses in organic chemistry from the most frequently employed protecting groups to intermediates in organic synthesis . The formal total synthesis of the synthetic and stable analog of prostacyclin, (16S)- iloprost, is described by the preparation of intermediate I via a convergent synthesis starting from readily available d-glucose .
Molecular Structure Analysis
The molecular structure of Allyltrimethylsilane consists of the trimethylsilyl group attached to the allyl group .
Chemical Reactions Analysis
Allyltrimethylsilane has been involved in various chemical reactions. For instance, it has been used in chiral-auxiliary-controlled diastereoconvergent allylation reactions of allyltrimethylsilane with diastereomeric mixtures of diarylmethanols in the presence of FeCl3 as a Lewis acid catalyst . It has also been used in highly regioselective ligand-controlled Heck-arylation reactions .
Physical and Chemical Properties Analysis
Allyltrimethylsilane has a molecular weight of 114.26 g/mol. It appears as a colorless liquid with a density of 0.719 g/cm3 and a boiling point of 84–88 °C .
Scientific Research Applications
Organic Synthesis Applications : Allylsilanes, including variants like Allyltriethylsilane, are key in organic synthesis, particularly in transformations involving electrophilic, radical, and organometallic processes. These transformations are notable for their stereocontrol capabilities (Chabaud, James, & Landais, 2004).
Synthesis of Cyclopentanols, Oxetanes, and Tetrahydrofurans : Allyldimethyltritylsilane, a compound related to this compound, has been used to synthesize cyclopentanols, oxetanes, and tetrahydrofurans via Lewis acid mediated annulation with electron-deficient olefins (Groaning, Brengel, & Meyers, 1998).
Deoxygenative Allylation of Aromatic Ketones : Allyltrimethylsilane, another similar compound, has been used for the deoxygenative allylation of aromatic ketones, catalyzed by indium compounds to yield terminal alkenes (Yasuda, Onishi, Ito, & Baba, 2000).
Cycloaddition Reactions for Ring Systems : Allyltriisopropylsilane, related to this compound, is employed in the stereoselective construction of various ring systems, such as cyclopentanes and tetrahydronaphthalenes, through Lewis acid promoted formal cycloaddition reactions (Knölker, 1997).
Asymmetric Allylation Catalyzed by Chiral Silver Complexes : Allyltrimethoxysilane, a compound closely related to this compound, has been employed in enantioselective allylation reactions catalyzed by chiral silver complexes (Yamamoto & Wadamoto, 2007).
Catalytic Allylation of Carbonyl Compounds : Allyltrimethoxysilane is also used for the catalytic allylation of various carbonyl compounds like aldehydes, ketones, and imines (Yamasaki, Fujii, Wada, Kanai, & Shibasaki, 2002).
Mechanism of Action
The carbon-silicon bond in Allyltrimethylsilane is highly electron-releasing and can stabilize a positive charge in the β position through hyperconjugation. Electrophilic additions to allyl- and vinylsilanes take advantage of this, and site selectivity generally reflects this property—electrophiles become bound to the carbon γ to the silyl group .
Safety and Hazards
Future Directions
There are several research directions for Allyltrimethylsilane. For instance, it has been used as a novel allylation reagent in the photoredox-catalyzed α-allylation of carbonyl compounds such as ketones, esters, and amides . It has also been used in plasma polymerization . Furthermore, it has been used in the metabolic engineering of the shikimic acid biosynthesis pathway , asymmetric synthetic organic electrochemistry and electrocatalysis , and the polymerization of Allyltrimethylsilane .
Properties
IUPAC Name |
triethyl(prop-2-enyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20Si/c1-5-9-10(6-2,7-3)8-4/h5H,1,6-9H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVGQCVJXVAMCPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[Si](CC)(CC)CC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70458256 | |
Record name | Allyltriethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70458256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17898-21-4 | |
Record name | Allyltriethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70458256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Allyltriethylsilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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